Cas no 123166-89-2 (9,11,13-Octadecatrienoic acid, 18-hydroxy-, (Z,E,E)-)

• Product Name: 9,11,13-Octadecatrienoic acid, 18-hydroxy-, (Z,E,E)-
• CAS No: 123166-89-2
• MF: C₁₈H₃₀O₃
• MW: 294.429006099701
• CID: 1214575
• PubChem ID: 20980883
• Update Time: 2025-04-20

9,11,13-Octadecatrienoic acid, 18-hydroxy-, (Z,E,E)- Chemical and Physical Properties

Names and Identifiers

• 9,11,13-Octadecatrienoic acid, 18-hydroxy-, (Z,E,E)-
• 18-hydroxyoctadeca-9,11,13-trienoic acid
• 123166-89-2
• DTXSID50610133
• 18-hydroxyl-9,11,13-octadecatrienoic acid

• Inchi： 1S/C18H30O3/c19-17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18(20)21/h1-3,5,7,9,19H,4,6,8,10-17H2,(H,20,21)
• InChI Key： YPHQMIRXEFDOQM-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCC=CC=CC=CCCCCO)=O

Computed Properties

• Exact Mass: 294.2196
• Monoisotopic Mass: 294.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 4.8
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives